Cas no 81703-94-8 (2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2Z)-)

2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2Z)- structure
81703-94-8 structure
Product Name:2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2Z)-
CAS No:81703-94-8
MF:C9H14O4
MW:186.205063343048
CID:708175
PubChem ID:10012651
Update Time:2025-04-19

2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2Z)-
    • Methyl (S)-(+)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-cis-2-propenoate
    • methyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)prop-2-enoate
    • VXZZSPHSNBVYHV-MJSGSUOKSA-N
    • 2-Propenoic acid, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-, methyl ester, (s)-
    • Methyl (2Z)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-propenoate #
    • EN300-396512
    • Methyl(2Z)-3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-2-enoate
    • Methyl (S)-(+)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-cis-2-propenoate, 85%
    • Methyl (2Z)-3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-2-enoate
    • 81703-94-8
    • AKOS030491013
    • DB-075784
    • STL562223
    • Inchi: 1S/C9H14O4/c1-9(2)12-6-7(13-9)4-5-8(10)11-3/h4-5,7H,6H2,1-3H3/b5-4-/t7-/m0/s1
    • InChI Key: VXZZSPHSNBVYHV-MJSGSUOKSA-N
    • SMILES: O1[C@@H](/C=C\C(=O)OC)COC1(C)C

Computed Properties

  • Exact Mass: 186.08920892g/mol
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.067 g/mL at 25 °C(lit.)
  • Boiling Point: 60-62 °C0.2 mm Hg(lit.)
  • Flash Point: 204 °F
  • Refractive Index: n20/D 1.449(lit.)
  • PSA: 44.76000
  • LogP: 0.86710
  • Solubility: Not determined

2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2Z)- Security Information

  • WGK Germany:3

2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2Z)- Pricemore >>

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